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Compound of Interest

Compound Name: Planteose

CAS No.: 470-57-5

Cat. No.: B12796885

Get Quote

This document provides a comprehensive guide to the proper disposal procedures for

planteose, a non-hazardous trisaccharide, intended for researchers, scientists, and drug

development professionals. Adherence to these guidelines is crucial for maintaining a safe and

compliant laboratory environment.

Immediate Safety and Handling Considerations
Planteose is classified as a non-hazardous substance.[1][2] However, standard laboratory

safety protocols should always be observed during handling to minimize any potential risks.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses, and gloves.

Spills: In the event of a spill, dike the area to contain the material. For solid planteose,

sweep up the material and place it in a designated waste container. For solutions, absorb the

spill with an inert material and dispose of it as non-hazardous chemical waste.

Storage: Store planteose in a dry, dark place. Short-term storage (days to weeks) is suitable

at 0-4°C, while long-term storage (months to years) should be at -20°C.[1]
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Chemical and Physical Properties of Planteose
A summary of the key quantitative data for planteose is presented below. This information is

essential for a comprehensive understanding of the substance's characteristics.

Property Value Source

Molecular Formula C18H32O16 [3]

Molecular Weight 504.44 g/mol [3]

Melting Point 124 °C [3]

Density 1.566 g/cm³ [3]

Water Solubility 660 g/L [4]

Step-by-Step Disposal Protocol for Planteose
As a non-hazardous carbohydrate, the disposal of planteose follows general laboratory

guidelines for non-hazardous chemical and biological waste.[5] The appropriate disposal route

depends on the physical state of the waste (solid or liquid) and whether it is mixed with other

substances.

3.1. Uncontaminated Planteose (Solid and Aqueous Solutions)

For pure, uncontaminated solid planteose or aqueous solutions of planteose:

Waste Identification: Clearly label the waste container as "Non-hazardous carbohydrate

waste: Planteose".

Solid Waste:

Collect dry, solid planteose waste in a designated, sealed container.

Dispose of the container in the regular laboratory trash, unless institutional policy dictates

otherwise.

Aqueous Solutions:
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Small quantities of dilute, non-hazardous carbohydrate solutions can typically be disposed

of down the drain with copious amounts of water.[5]

Confirm that your institution's Environmental Health and Safety (EHS) guidelines permit

this practice.

Ensure the pH of the solution is between 5 and 9 before drain disposal.[6]

3.2. Planteose Mixed with Other Chemicals

If planteose is mixed with hazardous chemicals, the entire mixture must be treated as

hazardous waste.

Waste Identification: Label the waste container with the full names of all chemical

constituents, including "Planteose". Do not use abbreviations.[7]

Segregation: Do not mix with other waste streams.

Containment: Use a compatible, leak-proof container. Keep the container sealed except

when adding waste.[7]

Disposal: Arrange for collection by your institution's EHS department for disposal as

chemical waste.

3.3. Planteose in Biological Waste

For planteose used in cell culture media or other biological experiments:

Decontamination: If the waste is potentially infectious, it must be decontaminated. A common

method is to add bleach to a final concentration of 10% and allow a contact time of at least

30 minutes.[7]

Waste Identification: Label the container as "Decontaminated Biological Waste" and list any

chemical constituents.

Disposal: After decontamination, the disposal route depends on the chemical components. If

it only contains non-hazardous substances, it may be eligible for drain disposal after pH

neutralization.[7] Otherwise, it must be disposed of as chemical waste.
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Experimental Workflow and Disposal Decision
Pathway
The following diagram illustrates the decision-making process for the proper disposal of

planteose waste in a laboratory setting.
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Caption: Planteose Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12796885?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medkoo.com/products/51951
https://www.sigmaaldrich.com/US/de/sds/SIGMA/T9531?userType=undefined
https://commonchemistry.cas.org/detail?cas_rn=470-57-5
https://foodb.ca/compounds/FDB006278
https://staff.ki.se/tools-and-support/safety-and-security/laboratory-safety/laboratory-waste
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://ehs.weill.cornell.edu/sites/default/files/tissue_culture_waste.pdf
https://www.benchchem.com/product/b12796885/docs#proper-disposal-of-planteose-in-a-laboratory-setting
https://www.benchchem.com/product/b12796885/docs#proper-disposal-of-planteose-in-a-laboratory-setting
https://www.benchchem.com/product/b12796885/docs#proper-disposal-of-planteose-in-a-laboratory-setting
https://www.benchchem.com/product/b12796885/docs#proper-disposal-of-planteose-in-a-laboratory-setting
https://www.benchchem.com/product/b12796885?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12796885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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